Isopropyl 4,4,4-trifluoro-2-(2-hydroxy-5-{[(4-methylphenyl)sulfonyl]amino}phenyl)-3-oxobutanoate

• IUPAC Name: propan-2-yl 4,4,4-trifluoro-2-[2-hydroxy-5-[(4-methylphenyl)sulfonylamino]phenyl]-3-oxobutanoate
• InChI: InChI=1S/C20H20F3NO6S/c1-11(2)30-19(27)17(18(26)20(21,22)23)15-10-13(6-9-16(15)25)24-31(28,29)14-7-4-12(3)5-8-14/h4-11,17,24-25H,1-3H3
• InChI Key: CPRQYMGRWZPKMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)O)C(C(=O)C(F)(F)F)C(=O)OC(C)C
• Molecular Formula: C20H20F3NO6S
• Molecular Weight: 459.4 g/mol

Description

Isopropyl 4,4,4-trifluoro-2-(2-hydroxy-5-{[(4-methylphenyl)sulfonyl]amino}phenyl)-3-oxobutanoate is a chemical compound with the molecular formula C19H18F3NO6S. Its average mass is 445.409 Da and its monoisotopic mass is 445.080688 Da.

Scientific Research Applications

Synthesis and Material Science Applications

• Chemical Synthesis : Research on similar compounds has focused on the development of novel synthetic routes. For instance, studies have explored the synthesis of complex molecules with fluorine atoms and sulfone groups, highlighting methodologies that could potentially be applied to the synthesis of Isopropyl 4,4,4-trifluoro-2-(2-hydroxy-5-{[(4-methylphenyl)sulfonyl]amino}phenyl)-3-oxobutanoate. These methods may be useful for creating derivatives or intermediates for further chemical transformations (Buss, Coe, & Tatlow, 1997).

• Material Science : Compounds with sulfone groups and specific structural motifs have been used in the development of novel materials, such as sulfonated thin-film composite nanofiltration membranes. These materials show improved water flux and selectivity for dye removal, suggesting potential applications in water treatment technologies. The synthesis and functionalization techniques employed could provide insights into manipulating the chemical structure of interest for specific material science applications (Liu et al., 2012).

Pharmacological Applications

• Drug Discovery : While direct applications in drug discovery were not highlighted due to the exclusion criteria, it's worth noting that similar structural frameworks, particularly those involving sulfone groups and trifluoromethylated aromatics, have been explored for their biological activity. For instance, heteroaryl sulfonamides have been identified as selective antagonists for certain receptors, indicating that compounds with related structures could have potential pharmacological benefits. This line of research could inform potential medicinal chemistry applications of the compound by exploring its bioactivity and receptor selectivity (Naganawa et al., 2006).